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Introduction: The Rising Prominence of a Bio-based
Building Block
Itaconic anhydride (CAS No: 2170-03-8), the cyclic anhydride of itaconic acid, is a versatile

and highly reactive bio-based monomer poised to play a significant role in the future of

sustainable chemistry.[1][2][3] Derived from the fermentation of carbohydrates, it presents an

eco-friendly alternative to petrochemical-based anhydrides, aligning with the principles of green

chemistry.[1][4] Its unique molecular architecture, featuring a reactive anhydride ring and a

conjugated vinylidene group, makes it a valuable precursor in a myriad of applications, from

polymer modification and the synthesis of specialty resins to its use as an intermediate in the

production of agrochemicals and pharmaceuticals.[3][5][6] This guide provides an in-depth

exploration of the chemical and physical properties of itaconic anhydride, offering

researchers, scientists, and drug development professionals a critical resource for harnessing

its full potential.
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Itaconic anhydride is a white to off-white crystalline solid with a defined melting point,

indicative of its high purity when properly synthesized.[5][7] It is hygroscopic and will hydrolyze

in the presence of water to form itaconic acid.[5][8]

Table 1: Key Physical and Chemical Properties of
Itaconic Anhydride

Property Value Source(s)

Chemical Formula C₅H₄O₃ [7][9]

Molecular Weight 112.08 g/mol [2][7]

Appearance
Colorless to white crystalline

solid
[7][9]

Melting Point 66-72 °C [6][9]

Boiling Point 114-115 °C at 12 mmHg [6][10]

CAS Number 2170-03-8 [9][11]

Solubility

Soluble in acetone, chloroform,

and other polar organic

solvents.[9][11] Slightly soluble

in diethyl ether and benzene.

[6] Limited solubility in water,

with which it reacts.[8][11]

Spectroscopic Characterization: Unveiling the
Molecular Fingerprint
The structural features of itaconic anhydride can be unequivocally confirmed through various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of itaconic anhydride is expected to show two distinct

signals corresponding to the methylene protons of the vinylidene group and the methylene

protons within the five-membered ring.
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¹³C NMR: The carbon NMR spectrum provides key insights into the carbon framework.

Expected signals include those for the two carbonyl carbons, the two sp² hybridized carbons

of the double bond, and the sp³ hybridized carbon within the ring.[1]

Infrared (IR) Spectroscopy
The IR spectrum of itaconic anhydride is characterized by strong absorption bands indicative

of the cyclic anhydride functionality.[12] Two distinct carbonyl (C=O) stretching peaks are

observed due to symmetric and asymmetric stretching modes.[12] A C-O stretching band is

also prominent.[12] Key absorptions are typically found around:

1840-1870 cm⁻¹ and 1775-1800 cm⁻¹: Asymmetric and symmetric C=O stretching of the

cyclic anhydride.[13]

~1660 cm⁻¹: C=C stretching of the vinylidene group.

~1240 cm⁻¹: C-O-C stretching.

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of itaconic anhydride will show a molecular ion

peak (M⁺) corresponding to its molecular weight (m/z = 112).[1][6] Fragmentation patterns can

provide further structural confirmation.

Chemical Reactivity and Synthetic Utility
The dual functionality of itaconic anhydride—the electrophilic anhydride ring and the reactive

double bond—underpins its versatility in organic synthesis and polymer chemistry.[4]

Polymerization Reactions
Itaconic anhydride can undergo both radical polymerization through its vinylidene group and

polycondensation via the anhydride ring with diols or diamines.[8][9] This allows for the creation

of a diverse range of polymers with tunable properties.[9] The resulting polymers can be further

modified by ring-opening reactions to introduce carboxylic acid, ester, or amide functionalities.

[8][9]
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Caption: Polymerization pathways of itaconic anhydride.

Diels-Alder Reactions
As a dienophile, itaconic anhydride readily participates in Diels-Alder reactions with

conjugated dienes, such as cyclopentadiene and furfuryl alcohol, to form cyclic adducts.[9] This

reaction is a powerful tool for constructing complex molecular architectures from renewable

resources.[9]
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Caption: Diels-Alder reaction of itaconic anhydride.
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Nucleophilic Acyl Substitution and Michael Addition
The anhydride ring is susceptible to nucleophilic attack by alcohols, amines, and thiols, leading

to regioselective ring-opening and the formation of monoesters, amides, and thioesters,

respectively.[9] Additionally, the electron-deficient double bond can undergo Michael addition

with nucleophiles like thiols.[9]

Itaconic Anhydride

Ring-Opened Product (Monoester, Amide)

Nucleophilic Acyl Substitution

Michael Adduct (with Thiols)

Michael Addition

Nucleophile (e.g., ROH, RNH₂, RSH) Thiol

Click to download full resolution via product page

Caption: Nucleophilic reactions of itaconic anhydride.

Friedel-Crafts Acylation
Itaconic anhydride can act as an acylating agent in Friedel-Crafts reactions with aromatic

compounds like benzene.[9] The reaction proceeds with ring-opening at the carbonyl group

distal to the methylene group.[9]

Experimental Protocols: Synthesis and Purification
Laboratory-Scale Synthesis from Citric Acid
A common laboratory preparation involves the pyrolysis of citric acid monohydrate.[6][9][14]

Protocol:

Place 200 g (0.95 mol) of citric acid monohydrate in a distillation flask equipped for

downward distillation.[14]

Heat the flask rapidly and vigorously with a burner to induce rapid distillation. The distillation

should be complete within 12-15 minutes at a temperature of 175-190 °C.[14]
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Caution: Avoid overheating, as this can lead to the formation of the more thermodynamically

stable isomer, citraconic anhydride.[14]

The distillate will consist of an aqueous layer and an itaconic anhydride layer.[6][14]

Quickly separate the itaconic anhydride layer from the water to prevent hydrolysis back to

itaconic acid.[14]

The crude itaconic anhydride can be further purified by recrystallization or vacuum

distillation. This method typically yields 37-47% of the product.[6][14]

Industrial Production via Dehydration of Itaconic Acid
On an industrial scale, itaconic anhydride is produced by the dehydration of itaconic acid,

which is obtained from fermentation.[1]

Protocol:

A mixture of itaconic acid and a dehydrating agent (e.g., acetic anhydride or maleic

anhydride) in a molar ratio of approximately 1:0.95 to 1:1 is prepared.[6]

A catalyst, such as sodium acetate, potassium acetate, or zinc acetate, is added to the

mixture.[6]

The reaction is carried out with stirring at a controlled temperature, typically between 45-55

°C for 0.5-6 hours or 75-85 °C for 2.5-6 hours.[6]

This process can achieve high yields (up to 98%) of high-purity itaconic anhydride (≥98%

content) with a melting point of 67-69 °C.[6]

Alternative methods include dehydration in high-boiling aromatic solvents like toluene or

xylene in the presence of acidic montmorillonite, or in cumene with methanesulfonic acid,

which can also yield up to 95-97% itaconic anhydride.[9]

Applications in Research and Development
The unique reactivity of itaconic anhydride makes it a valuable tool in various scientific and

industrial fields.
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Polymer Science: It is extensively used to modify the properties of polymers like polylactic

acid (PLA), enhancing their mechanical strength, ductility, and thermal stability.[1] It also

serves as a green compatibilizer in biocomposites, improving the interfacial adhesion

between hydrophobic resin matrices and hydrophilic fillers.[1][2]

Drug Development: Its biocompatibility and biodegradability make it a promising candidate

for use in drug delivery systems, tissue engineering, and biomedical coatings.[1] The

anhydride linkage can undergo controlled hydrolysis, enabling the controlled release of

therapeutic agents.[1]

Organic Synthesis: Itaconic anhydride is a versatile starting material for the synthesis of a

wide range of heterocyclic compounds and other complex organic molecules.[9]

Coatings and Adhesives: Its ability to react with various functional groups allows for the

formulation of high-performance, durable, and environmentally friendly coatings and

adhesives.[11]

Safety and Handling
Itaconic anhydride is an irritant and should be handled with appropriate personal protective

equipment (PPE).

Personal Protective Equipment: Wear safety goggles, chemical-resistant gloves, and a lab

coat.[15][16][17] Use in a well-ventilated area or with a fume hood to avoid inhalation of dust.

[15][16]

Handling: Avoid contact with skin, eyes, and clothing.[16][17] Minimize dust generation.[16]

Wash hands thoroughly after handling.[16]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[15][16] It is

moisture-sensitive and should be stored under an inert atmosphere.[15]

First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 15

minutes.[15][18] For skin contact, wash off with soap and plenty of water.[15][18] If inhaled,

move to fresh air.[15][18] If swallowed, rinse mouth with water and seek medical attention.

[15][18]
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Conclusion
Itaconic anhydride stands out as a bio-based platform chemical with immense potential. Its

versatile reactivity, coupled with its renewable origins, makes it an attractive building block for

the development of sustainable materials and chemical processes. This guide has provided a

comprehensive overview of its core properties, reactivity, synthesis, and applications, intended

to empower researchers and developers to innovate and capitalize on the unique advantages

offered by this remarkable molecule.

References
Wikipedia. Itaconic anhydride. [Link]

PubChem. Itaconic Anhydride | C5H4O3 | CID 75110. [Link]

Boron Molecular. Buy Itaconic anhydride. [Link]

ResearchGate. Synthesis and Characterization of Itaconic Anhydride and Stearyl

Methacrylate Copolymers. [Link]

Taylor & Francis Online. Copolymerization Parameters of Itaconic Anhydride in Free-

Radical Polymerization. [Link]

Thermo Fisher Scientific. Itaconic anhydride - SAFETY DATA SHEET. [Link]

Semantic Scholar. Radical polymerization of itaconic anhydride and reactions of the

resulting polymers with amines and alcohols. [Link]

RSC Publishing. Degradable polyanhydride networks derived from itaconic acid. [Link]

NINGBO INNO PHARMCHEM CO.,LTD. The Rise of Bio-Based Monomers: How Itaconic
Anhydride is Shaping Sustainable Polymers. [Link]

Chemtrade International. Itaconic Anhydride - Material Safety Data Sheet. [Link]

Spectroscopy Online. The C=O Bond, Part IV: Acid Anhydrides. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b3422392/docs?utm_src=pdf-body#itaconic-anhydride-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b3422392/docs?utm_src=pdf-body#itaconic-anhydride-a-comprehensive-technical-guide-for-scientific-professionals
https://en.wikipedia.org/wiki/Itaconic_anhydride
https://www.benchchem.com/product/b3422392/docs?utm_src=pdf-body#itaconic-anhydride-a-comprehensive-technical-guide-for-scientific-professionals
https://pubchem.ncbi.nlm.nih.gov/compound/Itaconic-anhydride
https://www.benchchem.com/product/b3422392/docs?utm_src=pdf-body#itaconic-anhydride-a-comprehensive-technical-guide-for-scientific-professionals
https://www.boronmolecular.com/product/itaconic-anhydride/
https://www.benchchem.com/product/b3422392/docs?utm_src=pdf-body#itaconic-anhydride-a-comprehensive-technical-guide-for-scientific-professionals
https://www.researchgate.net/publication/339122345_Synthesis_and_Characterization_of_Itaconic_Anhydride_and_Stearyl_Methacrylate_Copolymers
https://www.benchchem.com/product/b3422392/docs?utm_src=pdf-body#itaconic-anhydride-a-comprehensive-technical-guide-for-scientific-professionals
https://www.tandfonline.com/doi/abs/10.1080/00222337608061214
https://www.benchchem.com/product/b3422392/docs?utm_src=pdf-body#itaconic-anhydride-a-comprehensive-technical-guide-for-scientific-professionals
https://www.thermofischer.com/order/catalog/product/B25216
https://www.benchchem.com/product/b3422392/docs?utm_src=pdf-body#itaconic-anhydride-a-comprehensive-technical-guide-for-scientific-professionals
https://www.semanticscholar.org/paper/Radical-polymerization-of-itaconic-anhydride-and-of-Otsu-Sato/f0e0b3c6e9a6e1a4d7c8c8c5c7d8d5b8c7e6c4c1
https://pubs.rsc.org/en/content/articlelanding/2021/py/d0py01456a
https://www.benchchem.com/product/b3422392/docs?utm_src=pdf-body#itaconic-anhydride-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b3422392/docs?utm_src=pdf-body#itaconic-anhydride-a-comprehensive-technical-guide-for-scientific-professionals
https://www.inno-pharmchem.com/news/the-rise-of-bio-based-monomers-how-itaconic-anhydride-is-shaping-sustainable-polymers-65415675.html
https://www.benchchem.com/product/b3422392/docs?utm_src=pdf-body#itaconic-anhydride-a-comprehensive-technical-guide-for-scientific-professionals
https://www.chemtradeasia.com/msds/Itaconic-Anhydride-MSDS.pdf
https://www.spectroscopyonline.com/view/c-o-bond-part-iv-acid-anhydrides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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